SB 216641 hydrochloride
Overview
Description
SB 216641 hydrochloride is a selective antagonist of the serotonin receptor 5-HT1B . It shows high affinity and selectivity for h5-HT1B receptors over h5-HT1D receptors . It is used in scientific research and has demonstrated anxiolytic effects in animal studies .
Molecular Structure Analysis
The molecular weight of SB 216641 hydrochloride is 523.03 g/mol . The chemical formula is C28H31ClN4O4 . The IUPAC name is N-[3-[3-(Dimethylamino)ethoxy]-4-methoxyphenyl]-2’-methyl-4’-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1’-biphenyl]-4-carboxamide hydrochloride .Physical And Chemical Properties Analysis
SB 216641 hydrochloride is a solid substance . It is soluble in water to 25 mM (with warming) . .Scientific Research Applications
- SB 216641 hydrochloride is a selective antagonist for the h5-HT1B receptor subtype. It exhibits approximately 25-fold selectivity over h5-HT1D receptors and minimal affinity for other receptor types .
- Studies explore its effects on behavior, cognition, and emotional responses. For instance, it has been linked to hypothermia in guinea pigs .
- SB 216641 serves as a pharmacological tool to discriminate between h5-HT1B and h5-HT1D receptors . This distinction is crucial for designing drugs with specific receptor affinities.
- Recent research has identified antioxidants as inducers of DNA damage response and cell death . SB 216641 hydrochloride might be relevant in such studies.
Serotonin Receptor Modulation
Neuropharmacology and Behavior
Drug Development
Genotoxicity Studies
Mechanism of Action
Target of Action
SB 216641 hydrochloride is a selective antagonist for the serotonin receptor 5-HT 1B . It shows high affinity and selectivity for h5-HT 1B receptors over h5-HT 1D receptors . The 5-HT 1B receptor is a subtype of the 5-HT receptor that binds the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT). It is known to play a key role in various biological and neurological functions.
Mode of Action
SB 216641 hydrochloride interacts with its target, the 5-HT 1B receptor, by inhibiting the function of SKF-99101H . SKF-99101H is a serotonin receptor agonist, so SB 216641 hydrochloride acts to reduce the effects of this agonist, thereby acting as an antagonist .
Biochemical Pathways
It is known that the 5-ht 1b receptor plays a role in the regulation of serotonin release, which can affect various downstream neurological and biological processes .
Pharmacokinetics
It is soluble in water , which suggests that it could be administered orally and absorbed in the gastrointestinal tract
Result of Action
The antagonistic action of SB 216641 hydrochloride on the 5-HT 1B receptor can lead to various molecular and cellular effects. For instance, it has been shown to block the effects of SKF-99101H, leading to changes in body temperature in guinea pigs . In addition, it has been shown to improve gastric relaxation in dogs when used in combination with another 5-HT 1B/D receptor antagonist .
Safety and Hazards
Users should avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Personal protective equipment should be used, including chemical impermeable gloves . Adequate ventilation should be ensured, and all sources of ignition should be removed . Personnel should be evacuated to safe areas, and people should be kept away from and upwind of spill/leak .
properties
IUPAC Name |
N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H30N4O4.ClH/c1-18-16-22(27-29-19(2)36-31-27)10-12-24(18)20-6-8-21(9-7-20)28(33)30-23-11-13-25(34-5)26(17-23)35-15-14-32(3)4;/h6-13,16-17H,14-15H2,1-5H3,(H,30,33);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPBMDMNORXKGHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=NOC(=N2)C)C3=CC=C(C=C3)C(=O)NC4=CC(=C(C=C4)OC)OCCN(C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31ClN4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9042625 |
Source
|
| Record name | SB 216641 hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9042625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
523.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
SB 216641 hydrochloride | |
CAS RN |
193611-67-5 |
Source
|
| Record name | SB 216641A | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0193611675 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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